BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling Nickel-63

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nickel-63

Cat. No.: B225782

This document provides comprehensive, procedural guidance for laboratory personnel,
including researchers, scientists, and drug development professionals, on the safe handling
and disposal of Nickel-63 (Ni-63). Adherence to these protocols is critical for minimizing risk
and ensuring regulatory compliance.

Understanding Nickel-63 and Its Hazards

Nickel-63 is a radioactive isotope with a long half-life of 100.1 years.[1][2][3] It decays by
emitting low-energy beta particles, with a maximum energy of 66 keV and an average energy
of 17 keV.[1] Ni-63 does not emit any significant gamma radiation.[2][3]

The primary radiological hazard associated with Ni-63 is internal exposure through inhalation or
ingestion, not external exposure.[4] The beta particles emitted by Ni-63 have a very short range
and are not an external radiation threat.[1][4] In fact, standard disposable gloves are sufficient
to completely stop these beta particles.[4][5]

o External Hazard: The external dose rate from Ni-63 is considered negligible.[1][5] Shielding
is generally not required.[1]

 Internal Hazard: Internal deposition is the more significant hazard.[4] Therefore, preventing
skin contamination, inhalation, and ingestion is the primary safety focus.

Personal Protective Equipment (PPE)
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Standard laboratory PPE is required to prevent contamination. Due to the low energy of Ni-63's

beta emissions, specialized radiation shielding apparel is not necessary.

e Minimum PPE:

o Disposable Gloves: Always wear disposable gloves when handling Ni-63.[4][6] Change

gloves frequently to prevent the spread of contamination.[4][7]

o Lab Coat: A standard lab coat is required to protect personal clothing.[6][7]

o Safety Glasses: Wear safety glasses to protect against splashes and potential eye

contamination.[6][7]

It is crucial to note that standard radiation monitoring badges (film or TLD) will not detect the

low-energy beta radiation from Ni-63.[1][4] Therefore, personnel dosimetry is not typically

required or useful.[4][8]

Quantitative Data Summary

The following table summarizes the key radiological data for Nickel-63.

Property Value Citations
Half-Life 100.1 years [1112][3]
Emission Type Beta (B~) particles [1][2]13]
Max. Beta Energy 66 keV [1]
Avg. Beta Energy 17 keV [1]
Max. Range in Air 5cm [1]
Max. Range in Tissue <0.01cm [1]
Annual Limit on Intake )

) 9000 pCi [1]
(Ingestion)
Annual Limit on Intake )

2000 pCi [1]

(Inhalation)
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Operational Plan: From Handling to Disposal

A systematic approach is essential for safely managing Ni-63 in a laboratory setting.

» Designated Area: Conduct all work with Ni-63 in a designated area. Cover work surfaces
with plastic-backed absorbent paper to contain any potential spills.[6]

« Indirect Handling: Use tools and tongs to handle sources and containers to minimize direct
contact.[6]

» No Direct Hand Contact: Avoid touching unshielded sources or potentially contaminated
surfaces with gloved hands.[6]

e Ventilation: For procedures that could generate aerosols or vapors, work within a fume hood.

[8]

Standard Geiger-Miller (G-M) survey meters are not effective for detecting Ni-63 contamination
due to the low energy of its beta emissions.[1] The required method for detecting removable
contamination is a wipe survey analyzed with a Liquid Scintillation Counter (LSC).[1][9]

o Frequency: Perform wipe tests of the work area before, during, and after experiments.[7]
Regular wipe testing is the only way to ensure a clean work environment.[1]

e Procedure: A detailed protocol for performing a wipe test is provided in Section 5.
In case of personal or area contamination, follow these steps:

e Personal Decontamination:

[¢]

Immediately wash the affected skin area thoroughly with mild soap and water.[10]

[¢]

Do not abrade the skin; blot dry gently.[10]

[e]

Perform a wipe test on the affected area to confirm the effectiveness of the
decontamination.

[e]

Notify the Radiation Safety Officer (RSO) of the incident.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://case.edu/ehs/sites/default/files/2024-06/Ni63.pdf
https://case.edu/ehs/sites/default/files/2024-06/Ni63.pdf
https://case.edu/ehs/sites/default/files/2024-06/Ni63.pdf
https://www.ehs.washington.edu/system/files/resources/Ni63-ECD-focus-sheet.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/nickel-63
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/nickel-63
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/rso/data_sheet_ni63.pdf
https://ehs.stanford.edu/wp-content/uploads/Ni-63-RSDS.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/nickel-63
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/nickel-63.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/nickel-63.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

¢ Area Decontamination:

o

Alert personnel in the immediate area.

[¢]

Contain the spill using absorbent paper.

[¢]

Wearing appropriate PPE, clean the area with a suitable cleaning agent.

[e]

Perform a wipe test to confirm the area is free of contamination.

o

Collect all contaminated materials (gloves, paper, etc.) for radioactive waste disposal.

All waste containing Ni-63 must be segregated and disposed of according to institutional and
regulatory requirements.

e Solid Waste:
o Includes contaminated gloves, absorbent paper, and other lab materials.
o These should be collected in designated, clearly labeled radioactive waste containers.[1]
o Disposal is typically handled through an off-site radioactive waste program.[1]
e Liquid Waste:
o Scintillation Vials: Dispose of liquid scintillation vials through the solid waste stream.[1]

o Agueous Solutions: Some institutions may permit sewer disposal for small quantities of
soluble waste. For example, a laboratory disposal limit might be set at 3 mCi per month.[1]
Always consult your institution's RSO for specific limits and procedures.

Experimental Protocol: Wipe Test for Ni-63
Contamination

This protocol details the standard procedure for detecting removable Ni-63 contamination using
a wipe test and a Liquid Scintillation Counter (LSC).

Objective: To determine if removable radioactive contamination is present on a surface.
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Materials:

Filter paper, cotton swabs, or other approved wipe media.

Vial holder or map of the survey area.

Liquid scintillation vials.

Scintillation cocktail.

Liquid Scintillation Counter (LSC).

Disposable gloves.

Methodology:

e Preparation:

o Put on a clean pair of disposable gloves.

o Create a diagram of the area to be surveyed. Number the locations on the diagram that
you will wipe.

e Wipe Sampling:
o For each location, take a piece of filter paper or a swab.
o Wipe a surface area of approximately 100 cm? (a 10cm x 10cm square).
o Apply firm pressure and wipe the area using an "S" pattern to ensure thorough coverage.

e Sample Preparation:

[¢]

Place each wipe into a separate, labeled liquid scintillation vial. The label should
correspond to the location on your survey diagram.

o

In a fume hood, carefully add the appropriate amount of scintillation cocktail to each vial.

[e]

Cap each vial securely.
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e Background and Control:

o Prepare a "blank” or "background" vial containing only a clean, unused wipe and
scintillation cocktail. This will be used to determine the background radiation level.

e Counting:

o Load the sample vials and the background vial into the Liquid Scintillation Counter.

o Set the LSC to the appropriate energy window for Ni-63.

o Initiate the counting sequence. The LSC will report results in Counts Per Minute (CPM).
e Data Analysis:

o Subtract the background CPM from the sample CPM to get the net CPM for each wipe.

o Convert net CPM to Disintegrations Per Minute (DPM) using the counter's efficiency for Ni-
63.

o Compare the DPM/100 cm? value for each location to the action levels set by your
institution's Radiation Safety Program.

e Action:
o If any wipe exceeds the action level, the area is considered contaminated.

o Decontaminate the area as described in Section 4.3 and perform a follow-up wipe test to
verify effectiveness.

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships for the safe handling of
Nickel-63.
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Figure 1: Ni-63 Handling & Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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